8-Carboxylumichrome

• CAS No.: 84869-39-6
• Molecular Formula: C12H8N4O4
• Molecular Weight: 272.22 g/mol
• IUPAC Name: 7-methyl-2,4-dioxo-1H-benzo[g]pteridine-8-carboxylic acid
• InChI: InChI=1S/C12H8N4O4/c1-4-2-6-7(3-5(4)11(18)19)14-9-8(13-6)10(17)16-12(20)15-9/h2-3H,1H3,(H,18,19)(H2,14,15,16,17,20)
• InChI Key: RSOUKTFYGPOYHB-UHFFFAOYSA-N
• SMILES: CC1=CC2=C(C=C1C(=O)O)N=C3C(=N2)C(=O)NC(=O)N3
• Synonyms: 8-carboxylumichrome

Description

8-Carboxylumichrome is a quinoline-derived organic compound characterized by a carboxylic acid functional group at the 8-position of the heterocyclic aromatic ring. Quinoline-8-carboxylic Acid shares a similar backbone, with a molecular formula of C₁₀H₇NO₂ and a molecular weight of 173.17 g/mol . These compounds are pivotal in pharmaceutical and agrochemical research due to their reactivity and ability to form derivatives for drug discovery and material synthesis.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following compounds are structurally or functionally related to 8-Carboxylumichrome, with distinct differences in substituents, physicochemical properties, and applications:

Quinoline-8-carboxylic Acid (CAS 86-59-9)

• Molecular Formula: C₁₀H₇NO₂
• Molecular Weight : 173.17 g/mol
• Functional Groups: Carboxylic acid (position 8), aromatic quinoline ring.
• Solubility : Log S (ESOL) = -2.56, indicating moderate aqueous solubility .
• Applications: Used as a precursor in organic synthesis, particularly for metal coordination complexes and bioactive derivatives. Example 12 in highlights its role in synthesizing novel compounds using trifluoroacetic acid (TFA) and dimethylformamide (DMF) .

8-Chloronaphthalene-1-carboxylic Acid (CAS 4537-00-2)

• Molecular Formula : C₁₁H₇ClO₂
• Molecular Weight : 206.63 g/mol
• Functional Groups : Carboxylic acid (position 1), chlorine substituent (position 8), naphthalene ring.
• Key Features: The chlorine atom increases molecular weight and may enhance electrophilic substitution reactivity compared to unsubstituted analogs.

Methyl 6-Fluoroisoquinoline-8-carboxylate

• Molecular Formula: C₁₂H₁₀FNO₂
• Molecular Weight : 219.21 g/mol (estimated)
• Functional Groups: Ester (position 8), fluorine substituent (position 6), isoquinoline ring.
• Solubility : Likely lower aqueous solubility than carboxylic acid analogs due to the ester group.
• Applications : Utilized in pharmaceutical and agrochemical research for its lipophilicity, which improves membrane permeability. Safety protocols, such as protective gear during handling, are critical due to its reactive fluorinated structure .

8-Hydroxyquinoline Hydrochloride (CAS 16862-11-6)

• Molecular Formula: C₉H₇NO·HCl
• Molecular Weight : 181.62 g/mol
• Functional Groups : Hydroxyl group (position 8), hydrochloride salt.
• Key Features : The hydroxyl group enables chelation of metal ions, making it valuable in antimicrobial and analytical chemistry. The hydrochloride salt enhances water solubility compared to the free base .

Comparative Data Table

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Functional Groups	Solubility (Log S)	Applications
Quinoline-8-carboxylic Acid	86-59-9	C₁₀H₇NO₂	173.17	Carboxylic acid, quinoline ring	-2.56	Drug synthesis, coordination chemistry
8-Chloronaphthalene-1-carboxylic Acid	4537-00-2	C₁₁H₇ClO₂	206.63	Carboxylic acid, chlorine substituent	N/A	High-yield synthesis routes
Methyl 6-Fluoroisoquinoline-8-carboxylate	N/A	C₁₂H₁₀FNO₂	219.21	Ester, fluorine substituent	N/A	Pharmaceuticals, agrochemicals
8-Hydroxyquinoline Hydrochloride	16862-11-6	C₉H₇NO·HCl	181.62	Hydroxyl group, hydrochloride salt	N/A	Metal chelation, antimicrobials

Structural and Functional Insights

• Quinoline vs. Naphthalene Backbones: Quinoline derivatives (e.g., Quinoline-8-carboxylic Acid) exhibit enhanced electronic effects due to the nitrogen atom in the aromatic ring, influencing reactivity in electrophilic substitutions. Naphthalene derivatives (e.g., 8-Chloronaphthalene-1-carboxylic Acid) lack this heteroatom, resulting in distinct electronic properties .
• Substituent Effects : The carboxylic acid group in 8-Carboxylumichrome analogs increases hydrophilicity and hydrogen-bonding capacity, critical for biological interactions. Chlorine and fluorine substituents enhance lipophilicity and metabolic stability, favoring agrochemical applications .